Cas no 10129-70-1 (Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1))

Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1) structure
10129-70-1 structure
Product Name:Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1)
CAS No:10129-70-1
MF:C14H14IN
MW:323.172135829926
CID:223672
PubChem ID:12946925
Update Time:2025-04-19

Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1-methyl-4-(2-phenylethenyl)-, iodide (1:1)
    • 1-methyl-4-[(E)-2-phenylethenyl]pyridin-1-ium,iodide
    • 1-Methyl-4-strylpyridiniumiodide (7CI)
    • 1-Methyl-4-styrylpyridinium iodide (6CI)
    • Pyridinium, 1-methyl-4-(2-phenylethenyl)-,iodide (9CI)
    • Pyridinium, 1-methyl-4-styryl-, iodide (8CI)
    • 10129-70-1
    • NSC77998
    • trans-4-styryl-1-methylpyridiniumiodide
    • NSC-77998
    • CHEMBL441492
    • Inchi: 1S/C14H14N.HI/c1-15-11-9-14(10-12-15)8-7-13-5-3-2-4-6-13;/h2-12H,1H3;1H/q+1;/p-1/b8-7+;
    • InChI Key: GNKSSHJEDYJKMZ-USRGLUTNSA-M
    • SMILES: [I-].[N+]1(C)C=CC(/C=C/C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 308.9071
  • Monoisotopic Mass: 323.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 3.9A^2

Experimental Properties

  • PSA: 3.88
  • LogP: -0.31450
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